1-Aminoacetone Hydrochloride
1-Aminoacetone Hydrochloride
Aminoacetone is a threonine and glycine catabolite that can be converted to methylglyoxal by amine oxidases. It has been identified as one of several endogenous sources of methylglyoxal found in the plasma of diabetes patients. As a pro-oxidant, 0.10-5 mM aminoacetone can induce cell death in RINm5f pancreatic β-cells. Aminoacetone is used as a growth substrate for Pseudomonas.
Brand Name:
Vulcanchem
CAS No.:
7737-17-9
VCID:
VC0019296
InChI:
InChI=1S/C3H7NO.ClH/c1-3(5)2-4;/h2,4H2,1H3;1H
SMILES:
CC(=O)CN.Cl
Molecular Formula:
C3H8ClNO
Molecular Weight:
109.55 g/mol
1-Aminoacetone Hydrochloride
CAS No.: 7737-17-9
Reference Standards
VCID: VC0019296
Molecular Formula: C3H8ClNO
Molecular Weight: 109.55 g/mol
| CAS No. | 7737-17-9 |
|---|---|
| Product Name | 1-Aminoacetone Hydrochloride |
| Molecular Formula | C3H8ClNO |
| Molecular Weight | 109.55 g/mol |
| IUPAC Name | 1-aminopropan-2-one;hydrochloride |
| Standard InChI | InChI=1S/C3H7NO.ClH/c1-3(5)2-4;/h2,4H2,1H3;1H |
| Standard InChIKey | RUCLDQBBIJKQHO-UHFFFAOYSA-N |
| SMILES | CC(=O)CN.Cl |
| Canonical SMILES | CC(=O)CN.Cl |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Aminoacetone is a threonine and glycine catabolite that can be converted to methylglyoxal by amine oxidases. It has been identified as one of several endogenous sources of methylglyoxal found in the plasma of diabetes patients. As a pro-oxidant, 0.10-5 mM aminoacetone can induce cell death in RINm5f pancreatic β-cells. Aminoacetone is used as a growth substrate for Pseudomonas. |
| Related CAS | 298-08-8 (Parent) |
| Synonyms | 1-Amino-2-propanone Hydrochloride; 2-Oxopropylammonium Chloride; Aminoacetone Hydrochloride; |
| PubChem Compound | 3084025 |
| Last Modified | Nov 11 2021 |
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